Cas no 62453-01-4 (Benzenemethanamine, 3-methyl-N-(4-nitrophenyl)-)

Benzenemethanamine, 3-methyl-N-(4-nitrophenyl)- structure
62453-01-4 structure
Product Name:Benzenemethanamine, 3-methyl-N-(4-nitrophenyl)-
CAS No:62453-01-4
MF:C14H14N2O2
MW:242.273163318634
CID:444393
PubChem ID:12271440
Update Time:2025-04-19

Benzenemethanamine, 3-methyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 3-methyl-N-(4-nitrophenyl)-
    • N-[(3-methylphenyl)methyl]-4-nitroaniline
    • 62453-01-4
    • AKOS005942187
    • DTXSID20483432
    • Inchi: 1S/C14H14N2O2/c1-11-3-2-4-12(9-11)10-15-13-5-7-14(8-6-13)16(17)18/h2-9,15H,10H2,1H3
    • InChI Key: KZZGVVORXNJRIP-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)NCC1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 242.10562
  • Monoisotopic Mass: 242.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 55.17
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